Cas no 477196-48-8 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477196-48-8
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6041143
• PubChem ID: 6241706
• Update Time: 2025-07-09

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[2-(2-ethylphenyl)hydrazinylidene]-
• (2E)-4-(1,3-benzodioxol-5-yl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• F0760-2946
• (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(2-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• AKOS024599333
• 477196-48-8

• Inchi： 1S/C20H16N4O2S/c1-2-13-5-3-4-6-15(13)23-24-16(10-21)20-22-17(11-27-20)14-7-8-18-19(9-14)26-12-25-18/h3-9,11,23H,2,12H2,1H3
• InChI Key： GVORLNBMMRVUQO-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C3OCOC3=C2)N=C1C(=NNC1=CC=CC=C1CC)C#N

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 557.2±60.0 °C(Predicted)
• pka: 6.58±0.10(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Analysis of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-48-8)

The compound (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-48-8) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a benzodioxole moiety, a thiazole ring, and a hydrazonoyl cyanide functional group. This combination of features makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for specialized organic compounds like (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has surged, driven by advancements in drug discovery and material science. The compound's CAS No. 477196-48-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for terms such as "benzodioxole derivatives," "thiazole-based compounds," and "hydrazonoyl cyanide applications" to uncover its potential uses.

The benzodioxole component of this molecule is particularly noteworthy, as it is a common scaffold in many pharmacologically active agents. This moiety is known for its ability to enhance metabolic stability and bioavailability, making it a valuable building block in medicinal chemistry. Coupled with the thiazole ring—a heterocycle frequently found in antibiotics and antifungal agents—the compound exhibits a promising profile for further investigation.

Another key feature of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide is its hydrazonoyl cyanide group, which introduces reactivity that can be leveraged in synthetic chemistry. This functional group is often explored for its potential in forming diverse heterocyclic systems, which are pivotal in developing new therapeutic agents. Searches for "hydrazonoyl cyanide synthesis" and "thiazole-carbohydrazonoyl derivatives" highlight the growing interest in this area.

From an industrial perspective, the compound's unique structure opens doors for applications beyond pharmaceuticals. For instance, its potential use in agrochemicals or specialty materials is a topic of ongoing research. The combination of a benzodioxole and a thiazole ring could lead to innovations in crop protection or polymer science, addressing current challenges in sustainability and efficiency.

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To summarize, (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-48-8) represents a fascinating intersection of organic chemistry and applied science. Its multifaceted structure, combining a benzodioxole, thiazole, and hydrazonoyl cyanide, offers numerous avenues for exploration. Whether in drug development, material science, or agrochemical innovation, this compound stands as a testament to the ingenuity of modern chemical synthesis.